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Compound of Interest

Compound Name: 1,3-Dielaidin

Cat. No.: B052962 Get Quote

For researchers, scientists, and drug development professionals requiring high-purity 1,3-
Dielaidin for analytical method development, validation, and quality control, sourcing a certified

reference material (CRM) is a critical step. A CRM, produced by an accredited reference

material producer, provides metrological traceability and ensures the accuracy and reliability of

analytical measurements. This guide offers a comparison of available 1,3-Dielaidin standards

and outlines a protocol for their verification and use.

Comparison of 1,3-Dielaidin Reference Materials
The availability of a fully certified 1,3-Dielaidin reference material, explicitly produced under an

ISO 17034 accredited quality system, is limited. However, several reputable suppliers offer

high-purity standards suitable for research and analytical applications. The following table

summarizes the specifications of 1,3-Dielaidin products from leading suppliers.
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Supplier
Product
Name

Catalog
Number

Purity Format
Certificatio
n/Accreditat
ion

LGC

Standards
1,3-Dielaidin

TRC-

D441800-

25MG

Information

not readily

available;

requires

custom

synthesis

Solid

Described as

a high-quality

certified

reference

material.[1]

Cayman

Chemical

1,3-Dielaidoyl

Glycerol
26939 ≥98% Oil

While not

explicitly sold

as a CRM,

Cayman

Chemical is

an ISO 17034

accredited

CRM

producer for

other

products. A

batch-specific

certificate of

analysis is

provided.

Clearsynth
1,3-Dielaidin-

d5
CS-T-98198

Information

not readily

available

Solid

(Deuterated)

Stated as an

analytical

standard for

HPLC and

R&D.[2]

Note: Searches for a 1,3-Dielaidin certified reference material on the websites of other major

suppliers, such as Sigma-Aldrich and Avanti Polar Lipids, did not yield a specific match for a

non-deuterated CRM at the time of this guide's compilation.
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Experimental Protocol: Verification and Use of a 1,3-
Dielaidin Standard
Upon receiving a 1,3-Dielaidin reference standard, it is crucial to perform an in-house

verification to ensure its identity and purity before use in critical applications. A typical workflow

involves chromatographic analysis.

Objective: To verify the purity of the 1,3-Dielaidin reference standard using Gas

Chromatography with Flame Ionization Detection (GC-FID).

Materials:

1,3-Dielaidin reference standard

Silylating agent (e.g., N,O-Bis(trimethylsilyl)trifluoroacetamide with 1% Trimethylchlorosilane)

High-purity solvent (e.g., pyridine or other suitable organic solvent)

Gas chromatograph equipped with a flame ionization detector (FID) and a suitable capillary

column (e.g., a non-polar or medium-polarity column).

Procedure:

Standard Preparation:

Accurately weigh a small amount of the 1,3-Dielaidin standard.

Dissolve it in the chosen solvent to prepare a stock solution of a known concentration

(e.g., 1 mg/mL).

Prepare a working standard by diluting the stock solution to an appropriate concentration

for GC analysis.

Derivatization:

Transfer an aliquot of the working standard to a reaction vial.

Evaporate the solvent under a stream of nitrogen.
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Add the silylating agent to the dried residue.

Seal the vial and heat at a specific temperature (e.g., 70°C) for a set time (e.g., 30

minutes) to ensure complete derivatization of the hydroxyl group to a trimethylsilyl (TMS)

ether. This step is crucial for the analysis of diacylglycerols by GC.[3][4]

GC-FID Analysis:

Injection: Inject a small volume (e.g., 1 µL) of the derivatized standard onto the GC

column.

GC Conditions:

Inlet Temperature: Set to a high temperature (e.g., 300°C) to ensure complete

vaporization.

Oven Temperature Program: A temperature gradient is typically used to separate the

analyte from any potential impurities. An example program could be: start at a lower

temperature, ramp up to a high temperature, and hold.

Carrier Gas: Use an inert gas like helium or hydrogen at a constant flow rate.

Detector Temperature: Set the FID temperature high enough to prevent condensation

(e.g., 320°C).

Data Acquisition: Record the chromatogram.

Data Analysis:

Identify the peak corresponding to the derivatized 1,3-Dielaidin based on its retention

time.

Calculate the purity of the standard by determining the area percentage of the main peak

relative to the total area of all peaks in the chromatogram.
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A clear understanding of the workflow for selecting and verifying a certified reference material is

essential for ensuring data quality.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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